Cas no 1807049-56-4 (1-Bromo-1-(2,3-diformylphenyl)propan-2-one)

• Product Name: 1-Bromo-1-(2,3-diformylphenyl)propan-2-one
• CAS No: 1807049-56-4
• MF: C₁₁H₉BrO₃
• MW: 269.091362714767
• CID: 4974617
• Update Time: 2025-05-23

1-Bromo-1-(2,3-diformylphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(2,3-diformylphenyl)propan-2-one

• Inchi： 1S/C11H9BrO3/c1-7(15)11(12)9-4-2-3-8(5-13)10(9)6-14/h2-6,11H,1H3
• InChI Key： UHOIGKGBASKDSG-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=CC=C(C=O)C=1C=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 265
• XLogP3: 1.4
• Topological Polar Surface Area: 51.2

Additional information on 1-Bromo-1-(2,3-diformylphenyl)propan-2-one

1-Bromo-1-(2,3-diformylphenyl)propan-2-one: A Comprehensive Overview

1-Bromo-1-(2,3-diformylphenyl)propan-2-one, also known by its CAS number 1807049-56-4, is a versatile organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which combines a bromine atom with a substituted phenyl group and a ketone functional group. The presence of the bromine atom and the ketone group makes this compound highly reactive and suitable for a wide range of chemical transformations.

The synthesis of 1-Bromo-1-(2,3-diformylphenyl)propan-2-one involves a series of well-established organic reactions. One common approach is the bromination of the corresponding ketone derivative, followed by the introduction of the formyl groups onto the aromatic ring. This process typically requires precise control over reaction conditions, including temperature and pH, to ensure optimal yields and purity. Recent advancements in catalytic methods have further enhanced the efficiency of these reactions, making the synthesis of this compound more accessible and cost-effective.

The structural features of 1-Bromo-1-(2,3-diformylphenyl)propan-2-one make it an attractive candidate for various applications. In pharmaceutical chemistry, this compound serves as an intermediate in the synthesis of bioactive molecules. Its ability to undergo nucleophilic substitution reactions at the bromine atom enables the incorporation of diverse functional groups, thereby expanding its utility in drug design. Additionally, the formyl groups on the aromatic ring provide opportunities for further functionalization, such as oxidation or condensation reactions.

In materials science, 1-Bromo-1-(2,3-diformylphenyl)propan-2-one has shown potential as a building block for advanced materials. Its reactivity allows for the formation of cross-linked polymers with tailored properties, making it a valuable component in the development of high-performance materials. Recent studies have explored its use in creating stimuli-responsive polymers, which exhibit reversible changes in their properties under external stimuli such as temperature or pH. These findings highlight its potential in emerging fields like smart materials and sensors.

The application of CAS No 1807049-56-4 extends to agricultural chemistry as well. This compound has been investigated for its role in plant growth regulation. The formyl groups on the aromatic ring contribute to its ability to interact with plant enzymes, potentially influencing metabolic pathways. Preliminary studies suggest that it may serve as a growth promoter or stress mitigator for crops under adverse conditions. Further research is needed to fully understand its mechanisms and optimize its application in agriculture.

In conclusion, 1-Bromo-1-(2,3-diformylphenyl)propan-2-one, with its unique structure and versatile reactivity, holds immense potential across multiple disciplines. Its applications span pharmaceuticals, materials science, and agriculture, with ongoing research continually uncovering new avenues for its use. As advancements in synthetic methods and material characterization continue to evolve, this compound is poised to play an increasingly important role in both academic and industrial settings.